Cas no 919009-03-3 (8-(2-aminophenyl)-3-(4-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2-aminophenyl)-3-(4-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 919009-03-3
• MF: C₂₂H₁₉FN₆O₂
• MW: 418.423667192459
• CID: 5842949
• PubChem ID: 16626457
• Update Time: 2025-07-27

8-(2-aminophenyl)-3-(4-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-aminophenyl)-2-[(4-fluorophenyl)methyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• AKOS000753555
• AB00772725-01
• Z246669636
• F3234-0251
• 8-(2-aminophenyl)-3-(4-fluorobenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• 919009-03-3
• 8-(2-aminophenyl)-3-(4-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C22H19FN6O2/c1-13-11-27-18-19(25-21(27)29(13)17-6-4-3-5-16(17)24)26(2)22(31)28(20(18)30)12-14-7-9-15(23)10-8-14/h3-11H,12,24H2,1-2H3
• InChI Key： BTDNPQURGLSORT-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C([H])=C(C([H])([H])[H])N(C3=C([H])C([H])=C([H])C([H])=C3N([H])[H])C1=N2)=O

Computed Properties

• Exact Mass: 418.15535203g/mol
• Monoisotopic Mass: 418.15535203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 88.9Ų

Additional information on 8-(2-aminophenyl)-3-(4-fluorophenyl)methyl-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-(2-Aminophenyl)-3-(4-Fluorophenyl)methyl-1,7-Dimethyl-Imidazo[1,2-g]Purine-2,4-Dione: A Comprehensive Overview

CAS No. 919009-03-3, commonly referred to as 8-(2-Aminophenyl)-3-(4-fluorophenyl)methyl-1,7-dimethyl-imidazo[1,2-g]purine-2,4-dione, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazo[1,2-g]purines, which are known for their diverse biological activities. The structure of this compound is characterized by a purine-like scaffold with substitutions at specific positions that contribute to its unique properties.

The molecular structure of this compound is intriguing. The imidazo[1,2-g]purine core is a bicyclic system that provides a rigid framework for various functional groups. The presence of an amino group at the 8-position and a fluorophenylmethyl group at the 3-position introduces significant electronic and steric effects. Additionally, the dimethyl substituents at positions 1 and 7 further modulate the physicochemical properties of the molecule. These structural features make it a promising candidate for various pharmacological applications.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, research has shown that imidazo[1,2-g]purines can act as inhibitors of certain kinases and other enzymes involved in disease pathways. The amino group at position 8 may play a critical role in hydrogen bonding interactions with target proteins, enhancing its bioactivity. Furthermore, the fluorophenylmethyl group at position 3 could contribute to increased lipophilicity and improved drug-like properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of the imidazo[1,2-g]purine core through cyclization reactions and subsequent functionalization at specific positions. Researchers have explored various synthetic strategies to optimize this process and improve scalability for potential large-scale production.

In terms of applications, this compound has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit key enzymes involved in tumor growth and metastasis makes it a valuable lead compound for further development. Additionally, its structural versatility allows for further modifications to enhance selectivity and reduce off-target effects.

From an analytical standpoint, the characterization of this compound has been carried out using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided critical insights into its molecular structure and purity. Furthermore, computational modeling studies have been conducted to predict its binding affinity to various biological targets.

In conclusion, CAS No. 919009-03-3 represents an exciting advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structure and promising biological activities make it a subject of ongoing research interest. As further studies continue to unravel its full potential, this compound could pave the way for innovative treatments in various disease areas.